Cas no 456-59-7 (Cyclandelate)

Cyclandelate Properties

Names and Identifiers

• cyclandelate
• 3,3,5-trimethylcyclohexyl mandelate
• Mandelic acid 3,3,5-trimethylcyclohexyl ester
• 3,3,5-Trimethylcyclohexyl Mandelate (mixture of isomers)
• 3,5,5-Trimethylcyclohexyl mandelate
• 3.3.5-Trimethylcyclohexyl-mandelat
• Anaspat
• bs572
• Capilan
• cyclospasmol
• Cydel
• Dilatan
• Lejopan
• mandelic acid
• Mandelsaeure-<3,5,5-trimethyl-cyclohexylester>
• Natil
• Novodil
• Sepyron
• 3,3,5-Trimethylcyclohexanol α-phenyl-α-hydroxyacetate
• Cyclandelate (mixture of isomers)
• Mandelic Acid 3,3,5-Trimethylcyclohexyl Ester (mixture of isomers)
• Cyclomandol
• Cyclolyt
• Spasmocyclone
• Spasmocyclon
• Ciclospasmol
• Ciclandelato
• Perebral
• Clandilon
• Sancyclan
• Saiclate
• Spasmione
• Arto-espasmol
• Cyclandelatum
• 3,5,5-Trimethylcyclohexyl amygdalate
• Cyclobral
• Cyclergine
• Cyclandelatum [INN-Latin]
• Ciclandelato [INN-Spanish]
• BS 572
• Cyclandelic acid
• Cyclandelate (mixture of
• ZINC00968262
• Mandelic acid, 3,3,5-trimethylcyclohexyl ester
• Tox21_111725
• SW220003-1
• CYCLANDELATE [INN]
• 3,3,5-trimethylcyclohexyl 2-hydroxy-2-phenylacetate
• DB04838
• Benzeneacetic acid, .alpha.-hydroxy-, 3,3,5-trimethylcyclohexyl ester
• DTXCID402862
• Rythmol [Vasodilator]
• 456-59-7
• mandelic
• NCGC00159506-06
• Hacosan
• Pericyclon
• 3,3,5-Trimethylcyclohexanol alpha-phenyl-alpha-hydroxyacetate
• HMS3264K11
• AKOS015902290
• Benzeneacetic acid, alpha-hydroxy-, 3,3,5-trimethylcyclohexyl ester
• HSDB 3046
• SR-01000872740
• NCGC00159506-02
• CAS-456-59-7
• D91389
• Lisospasm
• 4139O1OAY2
• CYCLANDELATE [MI]
• 1,5-cis-3,3,5-Trimethylcyclohexyl 2-hydroxy-2-phenyl acetate
• Cyclandelate (JAN/USP/INN)
• CYCLOSPASMOL (TN)
• CHEBI:3988
• Pharmakon1600-01505082
• 3,5,5-Trimethylcyclohexanol, mandelic acid ester
• CCG-213926
• EINECS 207-271-6
• NSC758910
• NSC-758910
• NS00004986
• EN300-17956492
• alpha-Hydroxybenzeneacetic acid 3,3,5-trimethylcyclohexyl ester
• SCHEMBL5123
• NCGC00159506-05
• SBI-0207036.P001
• WZHCOOQXZCIUNC-UHFFFAOYSA-N
• 3,3,5-Trimethylcyclohexanol .alpha.-phenyl-.alpha.-hydroxyacetate
• DTXSID4022862
• CYCLANDELATE [USP IMPURITY]
• s4189
• ZINC00405331
• FT-0735837
• CYCLANDELATE [JAN]
• (3,3,5-trimethylcyclohexyl) 2-hydroxy-2-phenyl-acetate
• (3,3,5-trimethylcyclohexyl) 2-hydroxy-2-phenylacetate
• Cyclandelate (>85%)
• M0821
• CYCLANDELATE [HSDB]
• D00286
• CYCLANDELATE [VANDF]
• 3,3,5-Trimethylcyclohexyl hydroxy(phenyl)acetate
• MFCD00056623
• Spasmocyclon (3m)
• AB01563218_01
• AB01563218_02
• .alpha.-Hydroxybenzeneacetic acid 3,3,5-trimethylcyclohexyl ester
• NSC 758910
• HMS3652B09
• Eparan
• CS-4770
• NCGC00159506-03
• A913217
• CYCLANDELATE [WHO-DD]
• Cyclandelate [USP:INN:BAN:JAN]
• CHEMBL1480987
• UNII-4139O1OAY2
• 3,3,5-Trimethylcyclohexyl hydroxy(phenyl)acetate #
• CYCLANDELATE [USP-RS]
• SR-01000872740-1
• ZINC00000189
• KS-5317
• Q1147309
• CYCLANDELATE [MART.]
• HY-B1170
• BRD-A27370296-001-02-2
• BRD-A27370296-001-03-0
• BRD-A27370296-001-04-8
• DA-52209
• +Expand

• MDL： MFCD00056623
• InChIKey： WZHCOOQXZCIUNC-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H24O3/c1-12-9-14(11-17(2,3)10-12)20-16(19)15(18)13-7-5-4-6-8-13/h4-8,12,14-15,18H,9-11H2,1-3H3
• SMILES： O=C(OC1CC(C)(C)CC(C)C1)C(O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 276.17300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 276.172545
• Heavy Atom Count: 20
• Complexity: 331
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 46.5

Experimental Properties

• LogP: 3.47800
• PSA: 46.53000
• Merck: 2704
• Refractive Index: 1.5490 (estimate)
• Boiling Point: bp14 192-194°
• Melting Point: 55-57°C
• Flash Point: 150.1 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.0535 (rough estimate)

Cyclandelate Security Information

• RTECS：OO8200000
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303
• Warning Statement： P312
• Prompt：warning
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Signal Word：Warning

Cyclandelate Customs Data

• HS CODE：2942000000
• Customs Data：

  China Customs Code:

  2918199090

  Overview:

  HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters